Cas no 1823871-15-3 (5-Bromo-4-chloro-2-fluorobenzyl bromide)

• Product Name: 5-Bromo-4-chloro-2-fluorobenzyl bromide
• CAS No: 1823871-15-3
• MF: C₇H₄Br₂ClF
• MW: 302.366063117981
• CID: 5057041
• Update Time: 2025-05-21

5-Bromo-4-chloro-2-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-fluorobenzyl bromide
• 1-BROMO-5-(BROMOMETHYL)-2-CHLORO-4-FLUOROBENZENE
• 5-Bromo-4-chloro-2-fluoro-benzyl bromide

• Inchi： 1S/C7H4Br2ClF/c8-3-4-1-5(9)6(10)2-7(4)11/h1-2H,3H2
• InChI Key： LRFPXFDCCVGWBD-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C=1)Br)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 5-Bromo-4-chloro-2-fluorobenzyl bromide

Introduction to 5-Bromo-4-chloro-2-fluorobenzyl bromide (CAS No. 1823871-15-3)

5-Bromo-4-chloro-2-fluorobenzyl bromide, with the chemical formula C₇H₄Br₂ClF, is a fluorinated aromatic bromide derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of small-molecule inhibitors and probes for biological targets. Its unique structural features, including the presence of both bromine and chlorine substituents on a benzyl ring, make it a valuable building block for constructing complex molecular architectures.

The CAS number 1823871-15-3 provides a unique identifier for this compound, ensuring consistency and precision in its documentation and communication within the scientific community. The benzyl bromide moiety is particularly noteworthy, as it is frequently employed in cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, which are pivotal for constructing carbon-carbon and carbon-heteroatom bonds. These reactions are essential for the synthesis of heterocyclic compounds, which form the backbone of many modern pharmaceuticals.

In recent years, 5-Bromo-4-chloro-2-fluorobenzyl bromide has been utilized in the development of novel therapeutic agents targeting various diseases. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways without causing undue side effects.

The fluorine atom in this compound's structure contributes to its pharmacological properties by influencing metabolic stability and binding affinity. Fluorinated aromatic compounds are known to exhibit enhanced bioavailability and improved binding interactions with biological targets due to the electronegativity of fluorine. This property has been leveraged in the design of antiviral and anticancer agents, where fluorine substitution can lead to more potent and selective drug candidates.

Moreover, the bromine substituents provide additional handles for further functionalization through palladium-catalyzed reactions or other transition-metal-catalyzed transformations. This flexibility allows chemists to tailor the compound's properties for specific applications, such as generating libraries of analogs for high-throughput screening (HTS). HTS is a cornerstone of modern drug discovery, enabling researchers to rapidly identify lead compounds from large chemical collections based on their biological activity.

The synthesis of 5-Bromo-4-chloro-2-fluorobenzyl bromide typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by bromination or chlorination at specific positions on the aromatic ring. The precise regioselectivity of these reactions is crucial, as it determines the final configuration of the product and its suitability for downstream applications.

In academic research, this compound has been employed in studies exploring novel synthetic methodologies. For example, recent publications have demonstrated its use in generating biaryl compounds through cross-coupling reactions with aryl halides or boronic acids. Such biaryl structures are prevalent in many bioactive molecules, including antifungal agents and antitumor drugs. The ability to efficiently construct these motifs using readily available intermediates like 5-Bromo-4-chloro-2-fluorobenzyl bromide underscores its importance as a synthetic tool.

The pharmaceutical industry has also recognized the utility of this compound in medicinal chemistry campaigns. Researchers have incorporated it into libraries designed for targeting protein-protein interactions (PPIs), which are challenging but crucial drug targets due to their involvement in numerous disease pathways. By modifying the benzyl bromide core with different substituents, scientists can fine-tune the binding properties of their probes to specific PPIs, facilitating structural elucidation and pathway analysis.

From a computational chemistry perspective, 5-Bromo-4-chloro-2-fluorobenzyl bromide has been used as a reference compound in molecular modeling studies. Its well-defined structure allows researchers to benchmark computational methods and validate parameters used in drug design software. Accurate modeling of such intermediates is essential for predicting their reactivity and interaction with biological targets, thereby accelerating the drug discovery process.

The growing interest in fluorinated compounds has further highlighted the relevance of 5-Bromo-4-chloro-2-fluorobenzyl bromide. Fluoroaromatics are known for their ability to enhance pharmacokinetic profiles, including oral bioavailability and metabolic stability. This has led to increased demand for fluorinated building blocks like this one, as they provide chemists with a means to incorporate fluorine into drug candidates efficiently.

In conclusion,5-Bromo-4-chloro-2-fluorobenzyl bromide (CAS No. 1823871-15-3) is a multifaceted compound with significant applications in synthetic organic chemistry and medicinal chemistry. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic applications across various disease areas. As research continues to uncover new synthetic strategies and pharmacological targets,5-Bromo-4-chloro-2-fluorobenzyl bromide will likely remain at the forefront of chemical innovation in drug discovery.